Cas no 682341-20-4 (Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate)

• Product Name: Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate
• CAS No: 682341-20-4
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• MDL: MFCD09271352
• CID: 393500
• PubChem ID: 16489205
• Update Time: 2025-07-10

Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[(4-aminophenyl)sulfonyl]-, ethyl ester
• ethyl 4-(4-aminophenyl)sulfonylpiperazine-1-carboxylate
• ethyl 4-(4-aminobenzenesulfonyl)piperazine-1-carboxylate
• AKOS003394780
• VS-01383
• CS-0317331
• Ethyl4-((4-aminophenyl)sulfonyl)piperazine-1-carboxylate
• ethyl 4-[(4-aminophenyl)sulfonyl]piperazine-1-carboxylate
• Ethyl 4-((4-aminophenyl)sulfonyl)piperazine-1-carboxylate
• MFCD09271352
• Ethyl 4-(4-aminobenzene-1-sulfonyl)piperazine-1-carboxylate
• 682341-20-4
• DTXSID50586162
• Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate

• MDL： MFCD09271352
• Inchi： 1S/C13H19N3O4S/c1-2-20-13(17)15-7-9-16(10-8-15)21(18,19)12-5-3-11(14)4-6-12/h3-6H,2,7-10,14H2,1H3
• InChI Key： LQXVABVGWTUSGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 313.10977
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.94

Additional information on Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate

Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate (CAS No. 682341-20-4): A Comprehensive Overview

Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate, identified by its CAS number 682341-20-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of sulfonylpiperazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperazine ring and a sulfonyl group, contribute to its unique chemical properties and biological interactions.

The< strong>Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate molecule exhibits a complex arrangement of functional groups, including an ethyl ester at the carboxyl position and an amine-substituted phenyl ring. These structural elements not only influence its solubility and stability but also play a crucial role in its interaction with biological targets. The piperazine moiety is known for its ability to modulate neurotransmitter systems, making it a valuable scaffold for the development of drugs targeting central nervous system disorders.

Recent research has highlighted the potential of sulfonylpiperazine derivatives as pharmacological agents. Studies have demonstrated that compounds in this class can interact with various enzymes and receptors, leading to effects that are relevant to conditions such as depression, anxiety, and neurodegenerative diseases. The< strong>Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate has been investigated for its potential role in modulating the activity of monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters like serotonin and dopamine.

In vitro studies have shown that< strong>Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate exhibits inhibitory effects on MAO-A and MAO-B, suggesting its utility as a potential therapeutic agent for disorders associated with imbalances in these neurotransmitters. The compound's ability to selectively inhibit these enzymes without significant toxicity makes it an attractive candidate for further development. Additionally, the presence of the sulfonyl group enhances its binding affinity to target proteins, improving its pharmacological efficacy.

The synthesis of< strong>Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the sulfonyl chloride derivative of piperazine, followed by nucleophilic substitution with 4-aminophenol to introduce the phenyl ring. The final step involves esterification to incorporate the ethyl group at the carboxyl position. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity.

Quality control and analytical characterization of< strong>Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate are critical to ensure its suitability for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are utilized to confirm its identity and purity. These analytical methods provide detailed information about the molecular structure and chemical properties of the compound, ensuring that it meets stringent regulatory standards.

The pharmacokinetic properties of< strong>Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate are another area of interest. Studies have indicated that this compound has a moderate oral bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. However, further research is needed to optimize its pharmacokinetic profile and minimize any potential side effects. Understanding how the compound is metabolized and excreted in vivo is essential for developing effective dosing regimens and predicting long-term safety.

The therapeutic potential of< strong>Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate extends beyond central nervous system disorders. Preliminary findings suggest that it may also have applications in treating inflammatory conditions by modulating immune responses. The compound's ability to interact with various biological pathways makes it a versatile tool for drug discovery. Researchers are exploring its potential use in combination therapies, where it could be paired with other agents to enhance therapeutic outcomes.

In conclusion, Ethyl 4-(4-Aminophenyl)sulfonylpiperazine-1-carboxylate (CAS No. 682341-20-4) is a promising compound with significant pharmaceutical applications. Its unique structural features and biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does its potential as a therapeutic agent for various diseases.